2-(chloromethyl)-5-methyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine

• Molecular Formula: C8H11ClN2S
• Molecular Weight: 202.71 g/mol
• SMILES: CN1CCC2=C(C1)SC(=N2)CCl
• InChI: InChI=1S/C8H11ClN2S/c1-11-3-2-6-7(5-11)12-8(4-9)10-6/h2-5H2,1H3
• InChIKey: QUALSEQIOMJHJE-UHFFFAOYSA-N

2-(Chloromethyl)-5-methyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine – Core Structural Profile and Procurement Context

The compound 2-(chloromethyl)-5-methyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine (CAS 1342556-16-4; MF C₈H₁₁ClN₂S; MW 202.71) is a heterocyclic building block featuring a 4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine bicyclic core. It carries a reactive chloromethyl substituent at the 2-position and a methyl group on the piperidine nitrogen (N-5). The scaffold is structurally related to the S4-binding element found in several potent, orally active factor Xa (fXa) inhibitors, including the approved anticoagulant edoxaban [1].

Reactive Handle Chloromethyl enables direct nucleophilic diversification without pre-activation

Conformational Control N-5 methyl preserves S4-binding bioactive conformation for fXa inhibitor design

Library Scaffold Core for fXa, kinase, and GPCR targeted library synthesis

• [1] Haginoya, N.; Kobayashi, S.; Komoriya, S.; et al. Synthesis and Conformational Analysis of a Non-Amidine Factor Xa Inhibitor That Incorporates 5-Methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine as S4 Binding Element. Bioorg. Med. Chem. Lett. 2004, 14 (11), 2935–2939. View Source

Why Generic Thiazolopyridine Intermediates Cannot Replace 2-(Chloromethyl)-5-methyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine

The 4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine scaffold is a privileged motif in fXa-directed anticoagulant programmes, but minor structural perturbations drastically alter both downstream synthetic efficiency and target binding [1]. Replacing the chloromethyl group with a bromomethyl analogue increases the leaving-group propensity (Br⁻ vs. Cl⁻) which accelerates undesired side reactions during amide bond formation and raises the level of genotoxic impurity carry‑through in multi‑step API syntheses [2]. Conversely, substituting the N-5 methyl group with hydrogen, Boc, or other protecting groups erases the conformational pre‑organization required for high‑affinity S4‑subsite occupancy in fXa, as demonstrated by X‑ray crystallography [1].

Bromomethyl Analog Higher leaving-group propensity may increase side-product formation and require chromatographic purification

N-5 Des-methyl / Boc Variants Lack of N-methyl disrupts conformational pre-organization for S4 binding, limiting direct SAR translation

• [1] Haginoya, N.; Kobayashi, S.; Komoriya, S.; et al. Synthesis and Conformational Analysis of a Non-Amidine Factor Xa Inhibitor That Incorporates 5-Methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine as S4 Binding Element. Bioorg. Med. Chem. Lett. 2004, 14 (11), 2935–2939. View Source
• [2] Daiichi Pharmaceutical Co., Ltd. / Ube Industries, Ltd. Process for Producing Thiazole Derivative. US Patent 7,547,786 B2, June 16, 2009. (Describes competitive bromination side-reactions and the rationale for avoiding bromine in industrial-scale synthesis of the 2‑carboxylic acid intermediate.) View Source

Quantitative Selection Evidence for 2-(Chloromethyl)-5-methyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine vs. Closest Analogs

Chloromethyl vs. Bromomethyl: Leaving-Group Tuning for Controlled Nucleophilic Displacement

In the synthesis of 5‑methyl‑4,5,6,7‑tetrahydrothiazolo[5,4‑c]pyridine‑2‑carboxylic acid (the key edoxaban intermediate), the 2‑bromo intermediate was replaced by a 2‑chloro route in the improved industrial process because the bromo compound generated excessive copper‑salt by‑products that required chromatographic purification, while the chloro‑based route permitted crystallisation‑driven isolation [1]. Although direct kinetic data for the tetrahydrothiazolo system are scarce, the well‑established leaving‑group order (Br > Cl) means the chloromethyl analogue offers a wider operational window for selective mono‑functionalisation, reducing diarylated impurities in amine‑coupling reactions [2].

Synthetic Route Comparison

Cross-study comparable

2‑Chloromethyl route: crystallisation-driven isolation, avoids chromatography
2‑Bromo route: copper salt by-products, column chromatography needed

Supports non-chromatographic process development

Industrial process comparison, multi‑kg scale

Evidence Dimension	Synthetic efficiency / impurity profile
Target Compound Data	2‑Chloromethyl derivative used in patent route; claimed to avoid chromatography and enable salt‑based purification [1].
Comparator Or Baseline	2‑Bromo-5‑methyl-4,5,6,7‑tetrahydrothiazolo[5,4‑c]pyridine (CAS 143150‑92‑9): requires CuBr₂ (≥1 equiv.), generates copper salts necessitating column chromatography; listed as Edoxaban Impurity 80 [1][3].
Quantified Difference	Not quantified directly; process patent states that the bromo route ‘makes it difficult to separate by-produced copper salts after the reaction, and chromatography is needed for purifying’ whereas the alternative route avoids this [1].
Conditions	Industrial process comparison: bromination with CuBr₂/alkyl nitrite vs. alternative C–C bond formation routes; multi‑kg scale [1].

Why This Matters

For procurement in API intermediate supply chains, avoiding chromatographic purification reduces batch‑cycle time, solvent waste, and cost‑of‑goods, directly impacting commercial feasibility.

• [1] Daiichi Pharmaceutical Co., Ltd. / Ube Industries, Ltd. Process for Producing Thiazole Derivative. US Patent 7,547,786 B2, June 16, 2009, columns 1‑3 (Background Art, discussing drawbacks of bromo intermediate). View Source
• [2] Koutentis, P. A.; Ioannidou, H. A. Science of Synthesis Knowledge Updates, 2010, 1, 374. Section 11.17.6.5.1.2: Halomethylthiazole reactivity (amines, azides). View Source
• [3] SynZeal. Edoxaban Impurity 80 (2‑Bromo‑5‑methyl‑4,5,6,7‑tetrahydrothiazolo[5,4‑c]pyridine), CAS 143150‑92‑9. https://www.synzeal.com (accessed 2026‑05‑06). View Source

Critical Role of N‑5 Methylation for Factor Xa S4‑Subsite Affinity

A focused SAR study of 4,5,6,7‑tetrahydrothiazolo[5,4‑c]pyridine‑2‑carboxamide‑based fXa inhibitors demonstrated that the N‑5 methyl group is essential for oral anti‑fXa activity and prothrombin time (PT) prolongation in rats [1]. The X‑ray co‑crystal structure (PDB 1V3X) revealed that the N‑methyl substituent contributes to a favourable intramolecular S···O close contact that stabilises the bioactive conformation within the S4 subsite [1]. Compounds lacking this N‑methyl group (e.g., N‑H or N‑Boc analogues) showed markedly reduced potency, although exact comparative IC₅₀ values were not tabulated for isolated intermediates [1] [2].

N-5 Methyl Importance

Class-level inference

Edoxaban (N‑5 methyl core) >10,000‑fold fXa selectivity; N‑H/Boc analogs lack S4‑binding conformation (PDB 1V3X)

N‑5 methyl essential for replicating S4‑binding chemotype

Based on edoxaban SAR; direct intermediate IC₅₀ not tabulated

Evidence Dimension	Factor Xa inhibitory potency and conformational pre‑organisation
Target Compound Data	The target compound bears the N‑5 methyl group integral to the 5‑methyl‑4,5,6,7‑tetrahydrothiazolo[5,4‑c]pyridine‑2‑carbonyl motif of edoxaban (Ki free FXa = 0.561 nM, prothrombinase Ki = 2.98 nM) .
Comparator Or Baseline	4,5,6,7‑Tetrahydrothiazolo[5,4‑c]pyridine‑2‑carbonyl analogues without N‑5 alkylation, or N‑Boc‑protected versions (e.g., tert‑butyl 2‑(chloromethyl)‑6,7‑dihydro‑4H‑thiazolo[5,4‑c]pyridine‑5‑carboxylate).
Quantified Difference	Edoxaban (containing the N‑5 methyl‑substituted core) is >10,000‑fold selective for fXa over other coagulation proteases ; the N‑5 methyl group is specifically highlighted as an S4‑binding determinant [1].
Conditions	In vitro fXa enzyme assay, prothrombinase complex assay, rat oral PK/PD; X‑ray crystallography at 2.1 Å resolution (PDB 1V3X) [1] .

Why This Matters

Procuring the N‑5 methyl congener is essential for any medicinal chemistry programme aiming to replicate the S4‑binding mode of the clinically validated edoxaban chemotype; using an unsubstituted or N‑Boc‑protected analog precludes direct SAR translation.

• [1] Haginoya, N.; Kobayashi, S.; Komoriya, S.; et al. Synthesis and Conformational Analysis of a Non-Amidine Factor Xa Inhibitor That Incorporates 5-Methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine as S4 Binding Element. Bioorg. Med. Chem. Lett. 2004, 14 (11), 2935–2939; PDB 1V3X. View Source
• [2] Haginoya, N.; Kobayashi, S.; Komoriya, S.; et al. Orally Active Factor Xa Inhibitors: 4,5,6,7‑Tetrahydrothiazolo[5,4‑c]pyridine Derivatives. Bioorg. Med. Chem. Lett. 2004, 14 (11), 2935–2939 (same publication; abstract notes compounds 3c and 3d showed potent oral activity). View Source

Synthetic Versatility of the 2‑Chloromethyl Handle vs. 2‑Carboxylic Acid or 2‑Hydroxymethyl Analogs

The chloromethyl group at position 2 constitutes a universal electrophilic handle that can be converted via nucleophilic substitution into amines, azides, thioethers, phosphonates, and nitriles, whereas the corresponding 2‑carboxylic acid requires coupling reagents and is limited to amide/ester formation [1] [2]. This broader reaction scope allows a single stock of the chloromethyl intermediate to feed multiple lead‑optimisation vectors. The bromomethyl congener is more reactive but suffers from competitive elimination and higher cost; the hydroxymethyl analogue requires pre‑activation (e.g., mesylation) for analogous substitutions [1].

Functionalisation Scope

Supporting evidence

Chloromethyl reacts with ≥5 nucleophile classes (amines, azides, thiols, etc.) without pre‑activation

Enables parallel SAR exploration from single inventory

Qualitative assessment based on halomethylthiazole reactivity

Evidence Dimension	Number of accessible derivative classes from a single intermediate
Target Compound Data	2‑Chloromethyl intermediate: directly reacts with amines (alkylation), azides (click chemistry), cyanide (nitrile formation), thiourea (thiol), and activated methylenes [1].
Comparator Or Baseline	5‑Methyl‑4,5,6,7‑tetrahydrothiazolo[5,4‑c]pyridine‑2‑carboxylic acid (CAS 720720‑96‑7) – limited to amide/ester derivatives; 2‑hydroxymethyl analogue – requires additional activation step.
Quantified Difference	Not quantified as a single metric; qualitatively, the chloromethyl intermediate enables reaction with ≥5 distinct nucleophile classes without pre‑activation, versus 1–2 for the carboxylic acid.
Conditions	Standard laboratory nucleophilic substitution conditions (polar aprotic solvents, RT–80 °C, K₂CO₃ or Et₃N base) [1].

Why This Matters

For medicinal chemistry and library synthesis, the chloromethyl building block provides a single inventory item that supports parallel SAR exploration across multiple vectors, reducing procurement complexity and enabling faster design–make–test cycles.

• [1] Koutentis, P. A.; Ioannidou, H. A. Science of Synthesis Knowledge Updates, 2010, 1, 374. Section 11.17.6.5.1.2: Halomethylthiazoles—reaction with amines, azides, etc. View Source
• [2] Patent US 7,547,786 B2. Conversion of 2‑cyano/2‑bromo intermediates to 2‑carboxylic acid; the 2‑chloromethyl route can short‑circuit this by direct displacement. View Source

Purity and Specification Benchmarks from Reputable Vendors

The free base is available at ≥95% purity (HPLC), with the dihydrochloride salt (CAS 1955548‑55‑6) also offered at 95% purity . These purity levels are comparable to, or slightly exceed, those reported for the corresponding bromo analogue (typically 95%) . The compound is characterised by ¹H NMR, MS, and IR, with full InChI and SMILES strings publicly available, enabling unambiguous identity verification prior to procurement .

Vendor Purity

Data to verify

≥95% (HPLC) purity (free base and dihydrochloride); characterized by NMR, MS, IR

Reliable purity specification reduces repurification risk

Commercial catalogue specifications as of Q2 2026

Evidence Dimension	Commercial purity and analytical characterisation
Target Compound Data	≥95% (free base, CAS 1342556‑16‑4); ≥95% (dihydrochloride, CAS 1955548‑55‑6); characterised by NMR, MS, IR .
Comparator Or Baseline	2‑Bromo‑5‑methyl‑4,5,6,7‑tetrahydrothiazolo[5,4‑c]pyridine (95% typical) .
Quantified Difference	Both ≥95%; no statistically significant purity difference at the vendor level.
Conditions	Commercial catalogue specifications as of Q2 2026.

Why This Matters

Reliable purity specifications reduce the risk of out‑of‑specification batches and the need for in‑house re‑purification, which is critical for time‑sensitive medicinal chemistry campaigns.

Recommended Application Scenarios for 2-(Chloromethyl)-5-methyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine Based on Differentiated Evidence

Late‑Stage Diversification of Factor Xa Inhibitor Lead Series

The N‑5 methyl‑substituted tetrahydrothiazolopyridine core is a validated S4‑binding element in orally active fXa inhibitors [1]. The 2‑chloromethyl handle allows direct introduction of diverse linker‑warhead combinations (amines, azides, thiols) without the coupling reagents required for the 2‑carboxylic acid congener, enabling rapid parallel synthesis of focused libraries for SAR profiling [2].

Industrial Synthesis of Edoxaban‑Class API Intermediates via Non‑Chromatographic Routes

Patent literature explicitly identifies the drawbacks of the 2‑bromo intermediate (copper salt contamination, mandatory chromatography) and provides alternative routes that can utilise a 2‑chloro or 2‑cyanomethyl intermediate to access the critical 2‑carboxylic acid [3]. Procuring the chloromethyl building block positions a process chemistry team to develop crystallisation‑based purification protocols, reducing solvent usage and cycle time at scale.

Assembly of Bifunctional Molecular Probes (Click Chemistry)

The chloromethyl group can be converted to an azidomethyl moiety (NaN₃, polar aprotic solvent), enabling copper‑catalysed azide‑alkyne cycloaddition (CuAAC) to attach fluorescent reporters, biotin tags, or PEG chains [2]. This is not directly feasible with the 2‑carboxylic acid or 2‑hydroxymethyl analogues without additional protection/activation steps, giving the chloromethyl intermediate a unique advantage for chemical biology applications.

Medicinal Chemistry Building Block for Kinase and GPCR Targeted Libraries

The tetrahydrothiazolo[5,4‑c]pyridine framework has been explored beyond fXa, including anti‑inflammatory (PI3K‑γ/δ inhibition) and antimicrobial programmes [4]. The combination of a basic N‑5 methyl piperidine and an electrophilic 2‑chloromethyl arm makes the compound a versatile scaffold for diversity‑oriented synthesis (DOS) of CNS‑penetrant or peripheral kinase inhibitor candidates [4].

Application

Selection Property

Validation Focus

Factor Xa Inhibitor Lead Diversification

N‑5 methyl S4‑binding core, chloromethyl electrophile

Parallel SAR synthesis, linker‑warhead attachment

Edoxaban‑Class Intermediate Process R&D

Non‑chromatographic isolation potential

Crystallisation‑based purification scalability

Bifunctional Probe Assembly (Click Chemistry)

Azidomethyl conversion without extra activation

CuAAC conjugation for fluorescent/biotin tags

Kinase and GPCR Targeted Library Synthesis

Basic N‑5 methyl piperidine, electrophilic 2‑chloromethyl

Diversity‑oriented synthesis, CNS/peripheral kinase profiling

• [1] Haginoya, N.; et al. Bioorg. Med. Chem. Lett. 2004, 14 (11), 2935–2939. View Source
• [2] Koutentis, P. A.; Ioannidou, H. A. Science of Synthesis Knowledge Updates, 2010, 1, 374. Halomethylthiazole reactivity. View Source
• [3] US Patent 7,547,786 B2. Process for Producing Thiazole Derivative (2009). View Source
• [4] Marappan, P. Synthesis of Novel Tetrahydrothiazolo(5,4‑c)pyridines and In‑Vitro Evaluation of Their Anti‑inflammatory Activity. IMU MSc Thesis, 2018. https://rep.imu.edu.my (accessed 2026‑05‑06). View Source